Cas no 113583-98-5 (2-Pyridinamine,N-nitroso-)

2-Pyridinamine,N-nitroso- structure
2-Pyridinamine,N-nitroso- structure
Product Name:2-Pyridinamine,N-nitroso-
CAS No:113583-98-5
MF:C5H5N3O
MW:123.112700223923
CID:106067
PubChem ID:353372
Update Time:2025-04-18

2-Pyridinamine,N-nitroso- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine,N-nitroso-
    • 2-Pyridinamine,N-nitroso-(9CI)
    • SCHEMBL5808639
    • DTXSID20326552
    • SCHEMBL10340480
    • pyridyl-2-hydrazone
    • 113583-98-5
    • N-pyridin-2-ylnitrous amide
    • PYRIDINE, 2-(HYDROXYAZO)-, (E)
    • 18883-95-9
    • Inchi: 1S/C5H5N3O/c9-8-7-5-3-1-2-4-6-5/h1-4H,(H,6,7,9)
    • InChI Key: ULQMUQUHCSHQAT-UHFFFAOYSA-N
    • SMILES: O=NNC1C=CC=CN=1

Computed Properties

  • Exact Mass: 123.04335
  • Monoisotopic Mass: 123.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 96.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.35
  • LogP: 1.55450
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